Cas no 1805441-94-4 (2-Amino-3,6-bis(trifluoromethyl)benzoic acid)
1805441-94-4 structure
Product Name:2-Amino-3,6-bis(trifluoromethyl)benzoic acid
CAS No:1805441-94-4
MF:C9H5F6NO2
MW:273.131923437119
CID:4982813
Update Time:2023-08-24
2-Amino-3,6-bis(trifluoromethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Amino-3,6-bis(trifluoromethyl)benzoic acid
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- Inchi: 1S/C9H5F6NO2/c10-8(11,12)3-1-2-4(9(13,14)15)6(16)5(3)7(17)18/h1-2H,16H2,(H,17,18)
- InChI Key: VRZTZMISJMSECJ-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C(F)(F)F)=C(C=1C(=O)O)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 326
- XLogP3: 3.1
- Topological Polar Surface Area: 63.3
2-Amino-3,6-bis(trifluoromethyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013009113-1g |
2-Amino-3,6-bis(trifluoromethyl)benzoic acid |
1805441-94-4 | 97% | 1g |
1,579.40 USD | 2021-06-25 |
2-Amino-3,6-bis(trifluoromethyl)benzoic acid Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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